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Compound of Interest

Compound Name: 2-Butylcyclohexanone

Cat. No.: B1265551 Get Quote

For laboratory professionals engaged in research and development, the responsible

management of chemical waste is paramount to ensuring a safe working environment and

maintaining environmental compliance. This guide provides detailed, step-by-step procedures

for the proper disposal of 2-Butylcyclohexanone, a combustible ketone that presents several

handling and disposal challenges. Adherence to these protocols is critical for the safety of all

personnel and the protection of our ecosystem.

Immediate Safety and Hazard Information
2-Butylcyclohexanone and its isomers are classified as hazardous materials. It is crucial to

handle this chemical with care, as it is harmful if swallowed and can cause long-lasting adverse

effects on aquatic life.[1] Therefore, preventing its release into the environment is a primary

concern.

Key Hazards:

Acute Oral Toxicity: Harmful if swallowed.[1][2][3]

Environmental Hazard: May be toxic to aquatic life with long-lasting effects.[1]

Skin and Eye Irritation: May cause skin and eye irritation.[1][4]

Combustibility: Combustible liquid and vapor.[4]
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Personnel handling 2-Butylcyclohexanone must wear appropriate Personal Protective

Equipment (PPE), including chemical-resistant gloves, safety goggles, and a laboratory coat.

All handling operations should be conducted in a well-ventilated area or within a chemical fume

hood.[1]

Quantitative Data
While specific quantitative data for 2-Butylcyclohexanone can vary by isomer, the following

table summarizes key information for closely related compounds to provide a general

understanding of its physical and chemical properties.

Property Value Source Compound

Molecular Formula C₁₀H₁₈O 4-tert-Butylcyclohexanone

Molecular Weight 154.25 g/mol 4-tert-Butylcyclohexanone

Flash Point 78 °C 2-tert-Butylcyclohexanone[4]

Vapor Density 5.3 2-tert-Butylcyclohexanone[4]

Experimental Protocol for Waste Disposal
The disposal of 2-Butylcyclohexanone must be managed as hazardous waste. Under no

circumstances should this chemical be disposed of down the drain or in regular trash

receptacles.[1]

1. Waste Collection:

Designate a specific, compatible, and clearly labeled container for 2-Butylcyclohexanone
waste.

The container must be kept sealed to prevent the release of vapors.

The label must prominently display the words "Hazardous Waste" and the full chemical

name, "2-Butylcyclohexanone".[1] Chemical formulas or abbreviations are not sufficient.[1]

2. Laboratory Storage:
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Store the waste container in a designated satellite accumulation area within the laboratory.[1]

This area should be near the point of generation to minimize transport.[1]

Ensure the storage area has secondary containment to capture any potential leaks or spills.

Segregate 2-Butylcyclohexanone waste from incompatible materials, such as strong

oxidizing agents, acids, and bases.[1]

3. Disposal of Contaminated Materials:

Any materials, such as gloves, absorbent pads, or glassware, that are grossly contaminated

with 2-Butylcyclohexanone must also be disposed of as hazardous waste in the same

designated container.[1]

4. Empty Container Management:

For empty containers that previously held the pure chemical, they must be triple-rinsed with

a suitable solvent (e.g., acetone or ethanol).[1]

The rinsate from this process must be collected and treated as hazardous waste.[1]

After triple-rinsing, the container label should be defaced, and the container can then be

disposed of in the regular trash.[1]

5. Final Disposal Arrangement:

Once the waste container is approaching full (not to exceed 90% capacity), or if it has

reached the maximum allowable storage time as per institutional or local regulations (e.g., 90

days), arrange for its disposal.[1][5]

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to coordinate the pickup and final disposal.[1]

Disposal Workflow
The following diagram illustrates the proper disposal workflow for 2-Butylcyclohexanone.
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Caption: Disposal workflow for 2-Butylcyclohexanone.
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By diligently following these procedures, you can ensure the safe and compliant disposal of 2-
Butylcyclohexanone, thereby protecting yourself, your colleagues, and the environment.

Always consult your institution's specific waste management guidelines and the Safety Data

Sheet (SDS) for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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